3-(2-(Furan-2-carboxamido)thiazol-4-yl)propanoic acid

• IUPAC Name: 3-[2-(furan-2-carbonylamino)-1,3-thiazol-4-yl]propanoic acid
• InChI: InChI=1S/C11H10N2O4S/c14-9(15)4-3-7-6-18-11(12-7)13-10(16)8-2-1-5-17-8/h1-2,5-6H,3-4H2,(H,14,15)(H,12,13,16)
• InChI Key: XHFDVLIJANGABL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NC(=CS2)CCC(=O)O
• Molecular Formula: C11H10N2O4S
• Molecular Weight: 266.28 g/mol
• CAS No.: 1286707-21-8

Description

3-(2-(Furan-2-carboxamido)thiazol-4-yl)propanoic acid is a useful research compound. Its molecular formula is C11H10N2O4S and its molecular weight is 266.27. The purity is usually 95%.
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Mechanism of Action

Target of Action

Compounds containing thiazole and furan moieties have been found to interact with a variety of biological targets . Thiazole derivatives, for instance, have been associated with antimicrobial, antifungal, antiviral, and antitumor activities . Similarly, indole derivatives, which share structural similarities with furan, have been found to bind with high affinity to multiple receptors .

Mode of Action

It can be inferred from related compounds that it may interact with its targets through non-covalent interactions, leading to changes in cellular processes .

Biochemical Pathways

Thiazole and furan derivatives have been associated with a broad range of biological activities, suggesting that they may impact multiple biochemical pathways .

Result of Action

Given the biological activities associated with thiazole and furan derivatives, it can be speculated that this compound may have potential therapeutic effects .

Safety and Hazards

The safety and hazards of similar compounds have been reported. For example, 3- (Thiazol-4-yl)propanoic acid has been associated with hazard statements H302-H315-H319-H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation.

Future Directions

The future directions in the research of similar compounds have been suggested. For example, the development of new drugs that overcome antimicrobial resistance problems has been proposed. Moreover, the design and structure-activity relationship of bioactive molecules have been discussed.